Cas no 616-40-0 (1,1-Diethylhydrazine)

• Product Name: 1,1-Diethylhydrazine
• CAS No: 616-40-0
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• MDL: MFCD02752099
• CID: 518114
• Update Time: 2026-04-29

1,1-Diethylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 1,1-diethyl-
• N,N-DIETHYLHYDRAZINE
• 1,1-Diethylhydrazine

• MDL： MFCD02752099

Computed Properties

• Exact Mass: 88.10016

Experimental Properties

• Density: 0.8006
• Boiling Point: 103.51°C (estimate)
• Refractive Index: 1.4214
• PSA: 29.26

Additional information on 1,1-Diethylhydrazine

Professional Introduction to 1,1-Diethylhydrazine (CAS No: 616-40-0)

1,1-Diethylhydrazine, identified by the Chemical Abstracts Service Number (CAS No) 616-40-0, is a significant organic compound with a molecular formula of C₄H₁₀N₂. This hydrazine derivative has garnered considerable attention in the field of pharmaceutical and chemical research due to its versatile reactivity and potential applications. The compound consists of two ethyl groups attached to a hydrazine backbone, which imparts unique chemical properties that make it valuable in synthesizing various intermediates and active pharmaceutical ingredients (APIs).

The structural configuration of 1,1-Diethylhydrazine enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and redox processes. These reactions are pivotal in the development of novel therapeutic agents and fine chemicals. In recent years, advancements in synthetic methodologies have enhanced the efficiency and selectivity of reactions involving 1,1-Diethylhydrazine, making it an increasingly preferred reagent in industrial and academic laboratories.

One of the most compelling aspects of 1,1-Diethylhydrazine is its role as a precursor in the synthesis of pharmacologically active compounds. Researchers have leveraged its reactivity to develop new classes of drugs with potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, derivatives of 1,1-Diethylhydrazine have been investigated for their ability to modulate enzyme activity and receptor binding, which are critical mechanisms in drug design.

Recent studies have highlighted the compound's utility in medicinal chemistry. A notable example is its incorporation into the synthesis of hydrazinoalkanes, which serve as key intermediates in producing antihypertensive and anti-inflammatory agents. The ability to functionalize 1,1-Diethylhydrazine at multiple sites allows for the creation of structurally diverse molecules with tailored biological activities. This flexibility has spurred interest among chemists exploring novel drug candidates.

The chemical properties of 1,1-Diethylhydrazine also make it relevant in materials science. Its reactivity with transition metals has been exploited in catalytic processes, including cross-coupling reactions that are essential for constructing complex organic molecules. These catalytic applications underscore the compound's importance beyond pharmaceuticals, contributing to innovations in polymer chemistry and material engineering.

In terms of safety and handling, 1,1-Diethylhydrazine requires careful consideration due to its potential reactivity with oxidizing agents. Proper storage conditions and handling protocols must be followed to ensure stability and prevent unintended reactions. Despite these precautions, its synthetic utility remains well-documented in scientific literature.

The future prospects for 1,1-Diethylhydrazine are promising, particularly as research continues to uncover new synthetic pathways and applications. Collaborative efforts between academia and industry are likely to drive further innovation, leveraging the compound's unique properties for developing next-generation therapeutics and materials. As computational chemistry advances, virtual screening techniques may identify novel derivatives of 1,1-Diethylhydrazine with enhanced pharmacological profiles.

In conclusion, 1,1-Diethylhydrazine (CAS No: 616-40-0) stands as a cornerstone compound in modern chemical synthesis. Its versatility in drug development and material science applications underscores its significance. With ongoing research efforts focused on optimizing its use and expanding its applications, 1 , 1 - Di ethyl hy d razine is poised to remain a vital component in both academic and industrial settings.